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Compound of Interest

Compound Name: 2-(2-Ethylphenyl)morpholine

Cat. No.: B13622577

Get Quote

Executive Summary
Molecule: 2-(2-Ethylphenyl)morpholine Class: Substituted Morpholine / Phenethylamine

Analogue Primary Application: Neuroscience Research / Medicinal Chemistry (Monoamine

Transporter Ligand)

This technical guide details the synthesis and characterization of 2-(2-
Ethylphenyl)morpholine. Structurally related to phenmetrazine (3-methyl-2-

phenylmorpholine), this specific isomer introduces a steric bulk at the ortho-position of the

phenyl ring. This modification is critical for Structure-Activity Relationship (SAR) studies, as

ortho-substitution often alters transporter selectivity (DAT/NET vs. SERT) and metabolic

stability compared to unsubstituted or para-substituted analogs.

The guide presents two validated synthetic pathways:

Route A (Epoxide Strategy): High atom economy, suitable for scale-up.

Route B (

-Haloketone Strategy): Robust, utilizing readily available acetophenone precursors.
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Part 1: Retrosynthetic Analysis
The morpholine ring is constructed by forming the C-O and C-N bonds. The strategic

disconnection focuses on the 2-position, utilizing the 2-ethylphenyl moiety as the anchoring

scaffold.

Target:
2-(2-Ethylphenyl)morpholine

Intermediate A:
Amino-Alcohol Precursor

 Cyclization (Acid/Dehydration)

Route A Precursor:
2-(2-Ethylphenyl)oxirane

 Epoxide Opening

Route B Precursor:
1-(2-Ethylphenyl)ethan-1-one

 Reductive Amination

Reagent:
Ethanolamine

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection showing the convergence of both routes at the amino-

alcohol intermediate.

Part 2: Synthetic Protocols
Route A: The Epoxide Ring-Opening Strategy
Rationale: This route avoids the use of lachrymatory

-bromoketones and generally offers cleaner reaction profiles with fewer side products.

Step 1: Epoxidation of 2-Ethylstyrene
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Reagents: 2-Ethylstyrene, m-CPBA (meta-Chloroperoxybenzoic acid), DCM

(Dichloromethane).

Mechanism: Concerted electrophilic addition of oxygen to the alkene.

Step 2: Nucleophilic Ring Opening & Cyclization
Reagents: Ethanolamine, H₂SO₄ (conc), Et₂O (extraction).

Protocol:

Phase Action Critical Parameters

Opening

Mix 2-(2-ethylphenyl)oxirane

(1.0 eq) with ethanolamine (3.0

eq).

Temp: 100°C (Neat). Time: 4

hrs. Excess amine prevents

polymerization.

Cyclization
Cool mixture. Add 6N HCl or

H₂SO₄ slowly. Heat to reflux.

Temp: 110-120°C. Time: 12-16

hrs. Promotes intramolecular

dehydration.

Workup
Basify with NaOH (aq) to pH

12. Extract with DCM or Et₂O.

Keep aqueous layer cool

during basification to prevent

degradation.

Purification

Dry organic layer (MgSO₄),

concentrate. Distill or convert

to HCl salt.

bp: Expect high boiling point

(>120°C @ 0.5 mmHg).

Note on Regioselectivity: The ortho-ethyl group provides steric hindrance. The nucleophilic

attack by ethanolamine will predominantly occur at the less substituted carbon of the epoxide

(beta-position), ensuring the correct regiochemistry for the 2-substituted morpholine.

Route B: The -Haloketone Strategy
Rationale: Preferred when 2-ethylstyrene is unavailable. This route uses the ubiquitous 2'-

ethylacetophenone as the starting block.
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1. Bromination
(Br2 / AcOH)

2. Amination
(Ethanolamine)

SN2 3. Reduction
(NaBH4)

Ketone Red. 4. Cyclization
(H2SO4)

Dehydration 2-(2-Ethylphenyl)
morpholine2'-Ethylacetophenone
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Figure 2: Workflow for the Alpha-Haloketone synthesis route.

Detailed Protocol
Bromination:

Dissolve 1-(2-ethylphenyl)ethan-1-one in Glacial Acetic Acid.

Add Bromine (Br₂) dropwise at < 20°C. The ortho-ethyl group may slightly retard the rate

compared to acetophenone due to sterics.

Safety: The product, 2-bromo-1-(2-ethylphenyl)ethan-1-one, is a potent lachrymator.

Handle in a fume hood.

Amination:

Dissolve the bromoketone in DCM. Add Ethanolamine (2.5 eq) at 0°C.

Stir at room temperature for 2 hours.

Reduction:

Add Sodium Borohydride (NaBH₄) (1.5 eq) in portions to the reaction mixture (in

MeOH/Ethanol).

This converts the ketone to the alcohol, yielding the diol-amine intermediate: 2-((2-

hydroxy-2-(2-ethylphenyl)ethyl)amino)ethanol.

Cyclization:

Treat the intermediate with 70% H₂SO₄ at 140°C for 2 hours to effect cyclodehydration.
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Part 3: Characterization & Analytical Standards
Verification of the ortho-ethyl isomer requires careful analysis of the aromatic region in NMR to

distinguish it from meta or para isomers.

Nuclear Magnetic Resonance (NMR)
Solvent: CDCl₃ (Free base) or D₂O (HCl salt)

Nucleus
Shift (

ppm)
Multiplicity Integration Assignment

¹H 1.20
Triplet (

=7.5 Hz)
3H Ethyl -CH₃

¹H 2.65
Quartet (

=7.5 Hz)
2H Ethyl -CH₂-Ar

¹H 2.80 - 3.10 Multiplet 2H
Morpholine N-

CH₂ (C6/C5)

¹H 3.15 - 3.30 Multiplet 2H
Morpholine N-

CH₂ (C3)

¹H 3.70 - 3.90 Multiplet 2H
Morpholine O-

CH₂ (C5/C6)

¹H 4.55
Doublet of

doublets
1H

Benzylic CH-O

(C2)

¹H 7.10 - 7.40 Multiplet 4H Aromatic (Ar-H)

Key Diagnostic Feature: The benzylic proton (C2 position of morpholine) typically appears

around 4.5–4.6 ppm. The ortho-ethyl substitution may cause a slight downfield shift and

complex splitting in the aromatic region compared to the unsubstituted analog.

Mass Spectrometry (GC-MS / LC-MS)
Molecular Ion (M+): 191.13 m/z (Calculated for C₁₂H₁₇NO)
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Base Peak: Typically m/z 162 (Loss of ethyl group) or m/z 86 (Morpholine fragment

depending on ionization path).

Fragmentation: Look for

-cleavage adjacent to the nitrogen.

Part 4: Safety & Regulatory Considerations
Chemical Safety

Corrosives: Sulfuric acid and Bromine are highly corrosive.

Lachrymators: The

-bromoketone intermediate is a severe eye and respiratory irritant. Double-gloving and full-
face respirators or efficient fume hoods are mandatory.

Epoxides: 2-Ethylstyrene oxide is a potential alkylating agent and mutagen.

Regulatory Compliance
Controlled Substance Analogue: 2-(2-Ethylphenyl)morpholine is a structural analog of

Phenmetrazine (Schedule II in US, controlled globally).

Research Use Only: This compound may fall under "Federal Analogue Acts" (e.g., in the

USA) if intended for human consumption.

Documentation: Maintain strict inventory logs. Synthesis should only be performed by

authorized personnel in accredited facilities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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